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Compound of Interest

Compound Name: 2-Methyltetrahydropyran

Cat. No.: B156201 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of 2-
Methyltetrahydropyran (CAS RN: 4717-96-8), a flammable and corrosive liquid. Adherence to

these procedures is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Methyltetrahydropyran is classified as a highly flammable liquid and is corrosive, causing

severe skin burns and eye damage.[1][2][3] It is imperative to use appropriate personal

protective equipment (PPE) to prevent contact and inhalation.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles with

side shields or a full-face

shield.[2]

To protect against splashes

and vapors. Standard safety

glasses are not sufficient.

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Viton®).

Nitrile gloves may be suitable

for splash protection but are

not recommended for

prolonged contact.

To prevent skin contact with

the corrosive liquid. It is crucial

to inspect gloves for integrity

before each use and dispose

of them immediately if

contaminated.[2][4]

Body Protection

Flame-retardant and chemical-

resistant laboratory coat, worn

fully buttoned.[4]

To protect against accidental

splashes and fire hazards.

Respiratory Protection

Use in a well-ventilated area,

preferably within a certified

chemical fume hood.[1]

To minimize the inhalation of

flammable and potentially

irritating vapors.

Quantitative Data for Personal Protective Equipment

Specific glove breakthrough time and permeation rate data for 2-Methyltetrahydropyran are

not readily available. The following table provides data for a structurally similar compound,

Tetrahydrofuran (THF), to offer an estimation of glove performance. This information should be

used as a guideline only, and it is highly recommended to consult the glove manufacturer for

specific recommendations for 2-Methyltetrahydropyran.
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Glove Material
Breakthrough Time
(minutes) for
Tetrahydrofuran

Permeation Rate
for Tetrahydrofuran

General
Recommendation
for Cyclic Ethers

Butyl Rubber > 480 Excellent Recommended

Viton® > 480 Excellent Recommended

Nitrile Rubber < 15 Poor
Not Recommended

for Immersion

Neoprene < 15 Poor
Not Recommended

for Immersion

Natural Rubber

(Latex)
< 15 Poor Not Recommended

Data is for Tetrahydrofuran and should be considered an estimate for 2-
Methyltetrahydropyran.

Occupational exposure limits (OELs) for 2-Methyltetrahydropyran have not been established

by major regulatory bodies such as OSHA, NIOSH, or ACGIH.[1][5] As a general precaution

when handling cyclic ethers for which no specific OELs exist, it is crucial to work in a well-

ventilated area and use engineering controls like a chemical fume hood to keep exposure to

the lowest possible level.[1]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is essential for the safe handling of 2-Methyltetrahydropyran.
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Experimental Workflow for 2-Methyltetrahydropyran
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Disposal Workflow for 2-Methyltetrahydropyran

Waste Collection
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Final Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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